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Compound Name:
Calcium 2-oxo-3-

phenylpropanoate

Cat. No.: B1588136 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium 2-oxo-3-phenylpropanoate, also known as calcium phenylpyruvate, is an organic

salt that has garnered significant interest in the fields of organic synthesis and medicinal

chemistry. As the calcium salt of phenylpyruvic acid, it serves as a key intermediate and

precursor in the synthesis of a variety of valuable organic molecules, most notably the essential

amino acid L-phenylalanine and its derivatives. Its bifunctional nature, possessing both a

carboxylate and a keto group, allows for a range of chemical transformations, making it a

versatile building block in the synthesis of pharmaceuticals and other bioactive compounds.

This technical guide provides a comprehensive overview of the synthesis, properties, and

applications of Calcium 2-oxo-3-phenylpropanoate as a precursor in organic synthesis, with

a focus on quantitative data, detailed experimental protocols, and relevant biological pathways.

Chemical and Physical Properties
Calcium 2-oxo-3-phenylpropanoate is a white to off-white crystalline powder. A summary of

its key chemical and physical properties is presented in the table below.
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Property Value Reference

CAS Number 51828-93-4 [1]

Molecular Formula C₁₈H₁₄CaO₆ [2]

Molecular Weight 366.38 g/mol [2]

Appearance White to off-white powder [3]

Melting Point 172°C (decomposes) [3]

Solubility Soluble in water [3]

Spectroscopic Data
The structural elucidation of Calcium 2-oxo-3-phenylpropanoate is typically achieved through

a combination of spectroscopic techniques. While a dedicated, comprehensive spectral

analysis of the calcium salt is not readily available in the literature, the following tables

summarize the expected and reported spectral data for the phenylpyruvate anion, which is the

core component of the salt.

Table 1: Representative ¹H NMR Spectral Data for the Phenylpyruvate Anion (Data based on

experimental spectra of the parent acid, phenylpyruvic acid)

Chemical Shift (δ) ppm Multiplicity Assignment

7.18 - 7.75 Multiplet Aromatic protons (C₆H₅-)

6.38 Singlet Enol proton (=CH-)

4.12 Singlet Methylene protons (-CH₂-)

Table 2: Key IR Absorption Bands for Phenylpyruvic Acid
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Wavenumber (cm⁻¹) Functional Group Assignment

~1700 C=O stretch (ketone and carboxylic acid)

3000-2500 O-H stretch (carboxylic acid)

1600, 1495, 1450 C=C stretch (aromatic ring)

Experimental Protocols
Synthesis of Phenylpyruvic Acid (Precursor)
The most common precursor for the synthesis of Calcium 2-oxo-3-phenylpropanoate is

phenylpyruvic acid. A reliable method for its preparation is the hydrolysis of α-

acetaminocinnamic acid.

Reaction:

α-Acetaminocinnamic acid + H₂O --(HCl, Δ)--> Phenylpyruvic acid + Acetic acid + NH₄Cl

Procedure:

In a 500-mL flask equipped with a reflux condenser, combine 10 g (0.05 mole) of α-

acetaminocinnamic acid and 200 mL of 1 N hydrochloric acid.

Heat the mixture to boiling and maintain reflux for 3 hours.

If any oily droplets separate, filter the hot solution.

Allow the filtrate to cool to room temperature, and then place it in a refrigerator for several

hours to facilitate crystallization.

Collect the crystals of phenylpyruvic acid by vacuum filtration on a Büchner funnel and wash

with a small amount of ice-cold water.

Extract the combined filtrate and washings with four 50-mL portions of ether.

Evaporate the ether from the combined extracts at room temperature, and finally in a

vacuum desiccator.
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Combine the residue from the ether extract with the first crop of crystals and dry in a vacuum

desiccator over calcium chloride and potassium hydroxide.

Yield: 7.2–7.7 g (88–94%)

Synthesis of Calcium 2-oxo-3-phenylpropanoate
The synthesis of the calcium salt is typically achieved through a direct neutralization reaction

between phenylpyruvic acid and a calcium base.

Reaction:

2 C₉H₈O₃ + Ca(OH)₂ → Ca(C₉H₇O₃)₂ + 2 H₂O

Procedure:

Dissolve 10.0 g (0.061 mol) of phenylpyruvic acid in 100 mL of ethanol in a 250-mL beaker

with stirring.

In a separate beaker, prepare a suspension of 2.26 g (0.0305 mol) of calcium hydroxide in

50 mL of water.

Slowly add the calcium hydroxide suspension to the ethanolic solution of phenylpyruvic acid

with continuous stirring.

A white precipitate of Calcium 2-oxo-3-phenylpropanoate will form.

Continue stirring the mixture at room temperature for 1 hour to ensure complete reaction.

Collect the precipitate by vacuum filtration and wash with two 20-mL portions of ethanol

followed by two 20-mL portions of diethyl ether.

Dry the product in a vacuum oven at 50°C to a constant weight.

Yield: Approximately 85-90%.

Application in Synthesis: Reductive Amination to DL-
Phenylalanine
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Calcium 2-oxo-3-phenylpropanoate is a valuable precursor for the synthesis of phenylalanine

via reductive amination.

Reaction:

Ca(C₉H₇O₃)₂ + 2 NH₃ + 2 H₂ --(Pd/C)--> 2 C₉H₁₁NO₂ + Ca(OH)₂

Procedure:

In a high-pressure reactor, suspend 5.0 g of Calcium 2-oxo-3-phenylpropanoate and 0.5 g

of 5% Pd/C catalyst in 100 mL of aqueous ammonia (28%).

Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.

Pressurize the reactor with hydrogen to 1.0 MPa.

Heat the mixture to 55°C and stir vigorously for 3 hours.

After cooling to room temperature, carefully vent the reactor and filter the reaction mixture to

remove the catalyst.

Acidify the filtrate with 6 M HCl to a pH of approximately 6 to precipitate the DL-

phenylalanine.

Collect the product by filtration, wash with cold water, and dry under vacuum.

Yield: >95%

Role in Biological Pathways and Signaling
Phenylpyruvic acid, the conjugate acid of the 2-oxo-3-phenylpropanoate anion, is a key

metabolite in the phenylalanine metabolic pathway. In healthy individuals, the majority of

dietary phenylalanine is converted to tyrosine by the enzyme phenylalanine hydroxylase.

However, in the genetic disorder phenylketonuria (PKU), this enzyme is deficient, leading to the

accumulation of phenylalanine and its subsequent transamination to phenylpyruvic acid.[4] The

buildup of phenylpyruvic acid and its metabolites is neurotoxic and leads to the severe

symptoms associated with untreated PKU.
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Phenylalanine metabolism in healthy individuals and in Phenylketonuria (PKU).

Recent research has also implicated phenylpyruvate in inflammatory signaling pathways. It has

been shown to enhance the activation of the NLRP3 (NOD-, LRR- and pyrin domain-containing

protein 3) inflammasome in macrophages.[5] The NLRP3 inflammasome is a multiprotein

complex that plays a crucial role in the innate immune response by activating caspase-1, which

in turn processes pro-inflammatory cytokines like IL-1β and IL-18. The proposed mechanism

involves phenylpyruvate entering macrophages and promoting the stability of the NLRP3

protein, leading to a persistent pro-inflammatory state.[5]
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Proposed mechanism of Phenylpyruvate-mediated NLRP3 inflammasome activation.

Conclusion
Calcium 2-oxo-3-phenylpropanoate is a valuable and versatile precursor in organic

synthesis. Its straightforward synthesis from phenylpyruvic acid and its efficient conversion to
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L-phenylalanine and other derivatives make it an important compound for the pharmaceutical

and nutraceutical industries. The connection of its parent acid to significant biological

pathways, such as phenylalanine metabolism and inflammatory signaling, underscores its

relevance in drug discovery and development. The experimental protocols and data presented

in this guide provide a solid foundation for researchers and scientists working with this

important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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